Cas no 2006277-51-4 (3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid)

• Product Name: 3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid
• CAS No: 2006277-51-4
• MF: C₁₆H₁₆N₂O₇
• MW: 348.307444572449
• MDL: MFCD28977394
• CID: 4634047
• Update Time: 2025-08-04

3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid
• 3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid

• MDL： MFCD28977394
• Inchi： 1S/C16H16N2O7/c19-16(20)12-9-24-17-14(12)15(25-13-3-1-2-8-23-13)10-4-6-11(7-5-10)18(21)22/h4-7,9,13,15H,1-3,8H2,(H,19,20)
• InChI Key： FMMFUXMCEPVODC-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)C(C(C2=CC=C([N+]([O-])=O)C=C2)OC2OCCCC2)=N1

Additional information on 3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylicAcid

Comprehensive Overview of 3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid (CAS No. 2006277-51-4)

3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid (CAS No. 2006277-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of isoxazole derivatives, which are known for their diverse biological activities. The presence of a tetrahydropyranyl group and a nitrophenyl moiety in its structure makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for isoxazole-based compounds has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in the 4-carboxylic acid functional group, which can be further modified to create derivatives with enhanced properties. The compound's CAS No. 2006277-51-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

One of the most frequently searched topics related to this compound is its synthetic pathway. The synthesis of 3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid typically involves multi-step reactions, including condensation, cyclization, and protection-deprotection strategies. These methods are often optimized to improve yield and purity, making the compound more accessible for industrial applications.

Another area of interest is the compound's potential role in green chemistry. With growing emphasis on sustainable practices, researchers are exploring eco-friendly synthesis routes for isoxazole derivatives. The use of biodegradable catalysts and solvent-free conditions are some of the innovative approaches being investigated to reduce the environmental impact of chemical production.

The pharmacological properties of 3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid are also a hot topic. Preliminary studies suggest that it may exhibit anti-inflammatory and antimicrobial activities, although further research is needed to confirm these findings. Its structural similarity to other bioactive isoxazole compounds makes it a promising candidate for drug development.

From a commercial perspective, the compound's market trends are closely monitored. The global demand for specialty chemicals is on the rise, and 3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid is no exception. Suppliers and manufacturers are increasingly focusing on scalability and cost-effectiveness to meet the needs of various industries, including pharmaceuticals and agriculture.

In conclusion, 3-[(4-Nitrophenyl)[(2-tetrahydropyranyl)oxy]methyl]isoxazole-4-carboxylic Acid (CAS No. 2006277-51-4) is a versatile compound with significant potential in multiple fields. Its unique structure, combined with ongoing research into its applications, ensures that it remains a subject of interest for scientists and industry professionals alike.